Cas no 2194847-40-8 (2-(3-methylphenyl)-1-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethan-1-one)

• Product Name: 2-(3-methylphenyl)-1-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethan-1-one
• CAS No: 2194847-40-8
• MF: C₁₆H₁₉N₃O₂S
• MW: 317.405962228775
• CID: 6568116
• PubChem ID: 131702393
• Update Time: 2025-05-30

2-(3-methylphenyl)-1-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenyl)-1-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethan-1-one
• 2194847-40-8
• 2-(3-methylphenyl)-1-[4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl]ethan-1-one
• 2-(3-methylphenyl)-1-[4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl]ethanone
• AKOS040705637
• F6574-0546
• 1-(4-((1,3,4-thiadiazol-2-yl)oxy)piperidin-1-yl)-2-(m-tolyl)ethan-1-one

• Inchi： 1S/C16H19N3O2S/c1-12-3-2-4-13(9-12)10-15(20)19-7-5-14(6-8-19)21-16-18-17-11-22-16/h2-4,9,11,14H,5-8,10H2,1H3
• InChI Key： WAPKYVMEKWMSMG-UHFFFAOYSA-N
• SMILES： S1C=NN=C1OC1CCN(C(CC2C=CC=C(C)C=2)=O)CC1

Computed Properties

• Exact Mass: 317.11979803g/mol
• Monoisotopic Mass: 317.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-(3-methylphenyl)-1-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethan-1-one

Comprehensive Overview of 2-(3-methylphenyl)-1-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethan-1-one (CAS No. 2194847-40-8)

The compound 2-(3-methylphenyl)-1-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethan-1-one (CAS No. 2194847-40-8) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its intricate combination of a piperidine ring, a 1,3,4-thiadiazole moiety, and a 3-methylphenyl group, this compound exhibits potential applications in various therapeutic areas. Researchers are particularly interested in its pharmacokinetic properties and biological activity, which make it a promising candidate for further investigation.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative treatments in oncology, neurology, and infectious diseases. The 1,3,4-thiadiazole scaffold, present in this compound, is known for its antimicrobial and anticancer properties, as highlighted in numerous scientific publications. This has led to increased searches for terms like "thiadiazole derivatives in drug design" and "piperidine-based therapeutics," reflecting the growing interest in such molecules. The 2-(3-methylphenyl)-1-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethan-1-one stands out due to its potential to address unmet medical needs.

From a synthetic perspective, the preparation of CAS No. 2194847-40-8 involves multi-step organic reactions, including nucleophilic substitution and amide coupling. These methods are widely discussed in academic circles, with researchers often searching for "efficient synthesis of thiadiazole-piperidine hybrids." The compound's molecular weight and solubility characteristics also make it suitable for formulation studies, a topic of high relevance in pharmaceutical development. Its logP value and hydrogen bonding capacity further contribute to its drug-like properties, aligning with the industry's focus on Lipinski's Rule of Five.

The mechanism of action of 2-(3-methylphenyl)-1-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethan-1-one is still under investigation, but preliminary studies suggest interactions with enzyme targets and receptor modulation. This has sparked queries like "how does thiadiazole affect cellular pathways?" and "piperidine derivatives in CNS disorders," indicating public curiosity about its therapeutic potential. Additionally, its metabolic stability and toxicity profile are critical factors being evaluated in preclinical studies, as these aspects are pivotal for translational research.

Beyond its biomedical applications, CAS No. 2194847-40-8 is also a subject of interest in computational chemistry. Molecular docking simulations and QSAR studies are frequently performed to predict its binding affinity and optimize its structure. Searches for "in silico modeling of thiadiazole compounds" and "ADMET prediction tools" underscore the integration of technology in modern drug discovery. This compound's versatility makes it a valuable case study for both experimental and theoretical researchers.

In conclusion, 2-(3-methylphenyl)-1-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethan-1-one represents a fascinating example of how heterocyclic chemistry can yield molecules with diverse applications. Its CAS No. 2194847-40-8 serves as a unique identifier for researchers exploring its full potential. As the scientific community continues to unravel its properties, this compound is poised to play a significant role in advancing precision medicine and targeted therapies, addressing some of the most pressing challenges in healthcare today.